Cas no 1807048-26-5 (6-Bromo-5-(trifluoromethyl)picolinonitrile)

• Product Name: 6-Bromo-5-(trifluoromethyl)picolinonitrile
• CAS No: 1807048-26-5
• MF: C₇H₂BrF₃N₂
• MW: 251.003390789032
• CID: 4900611
• Update Time: 2025-05-20

6-Bromo-5-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-(trifluoromethyl)picolinonitrile

• Inchi： 1S/C7H2BrF3N2/c8-6-5(7(9,10)11)2-1-4(3-12)13-6/h1-2H
• InChI Key： YOJDPGPWVLTJLZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C#N)N=1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 6-Bromo-5-(trifluoromethyl)picolinonitrile

Comprehensive Overview of 6-Bromo-5-(trifluoromethyl)picolinonitrile (CAS No. 1807048-26-5)

6-Bromo-5-(trifluoromethyl)picolinonitrile (CAS No. 1807048-26-5) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromine and trifluoromethyl functional groups, serves as a versatile building block for synthesizing complex molecules. Its molecular structure, combining a picolinonitrile core with halogen and fluorinated substituents, makes it particularly valuable for designing high-performance materials and bioactive molecules.

In recent years, the demand for fluorinated compounds like 6-Bromo-5-(trifluoromethyl)picolinonitrile has surged due to their enhanced metabolic stability and lipophilicity, which are critical in drug discovery. Researchers frequently explore its potential in kinase inhibitor development, a hot topic in oncology research. Additionally, its electron-withdrawing properties make it a candidate for organic electronics, aligning with the growing interest in sustainable energy solutions.

The synthesis of 6-Bromo-5-(trifluoromethyl)picolinonitrile typically involves palladium-catalyzed cross-coupling or nucleophilic substitution reactions, reflecting advancements in green chemistry. Its nitrile group further enables diverse click chemistry applications, a trending area in bioconjugation and polymer science. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure its purity, a priority for QC laboratories.

From an industrial perspective, this compound aligns with the push for high-value fine chemicals. Its role in crop protection formulations addresses global concerns about food security, while its use in OLED materials taps into the booming display technology market. Regulatory compliance with REACH and FDA guidelines underscores its safe handling protocols.

In summary, 6-Bromo-5-(trifluoromethyl)picolinonitrile (CAS No. 1807048-26-5) exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications—from precision medicine to smart materials—make it a compound of enduring relevance in scientific and industrial communities.